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Compound of Interest

Compound Name: Nff 2

CAS No.: 158584-08-8

Cat. No.: B1591595

Get Quote

Introduction: The Critical Role of Substrate
Characterization in Protease Research
In the field of cancer research and drug development, matrix metalloproteinases (MMPs) are a

key family of enzymes implicated in tumor invasion and metastasis. The study of these

enzymes and their inhibitors relies on highly specific and well-characterized tools. The NFF-2

compound is a dye-labeled, Förster Resonance Energy Transfer (FRET) peptide substrate

designed for the sensitive and continuous measurement of MMP activity.[1][2][3] The accuracy

and reproducibility of kinetic assays performed with NFF-2 are fundamentally dependent on the

precise knowledge of its molecular weight for accurate concentration calculations and a

thorough understanding of its solubility profile for the preparation of reliable, homogenous stock

solutions.

This guide provides a comprehensive overview of the core physicochemical properties of NFF-

2 and offers a detailed, field-proven protocol for its solubilization and handling. As a Senior

Application Scientist, the focus here is not merely on presenting data, but on explaining the

causality behind experimental choices to empower researchers to achieve robust and reliable

results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1591595#bc-rfq
https://experiments.springernature.com/articles/10.1007/978-1-60327-299-5_24
https://pmc.ncbi.nlm.nih.gov/articles/PMC4354778/
https://pubmed.ncbi.nlm.nih.gov/28299736/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Physicochemical Properties of NFF-2
NFF-2 is a synthetic peptide containing both standard and modified residues, which dictates its

chemical properties. Its identity is defined by its specific amino acid sequence and terminal

modifications.

Molecular Identity and Structure
The fundamental attributes of NFF-2 are summarized in the table below. The molecular weight

is a critical parameter for preparing solutions of a known molar concentration, which is essential

for accurate enzyme kinetics.

Property Value Source

Sequence MCA-Arg-Pro-Lys-Pro-Gln-OH [4]

Molecular Formula C₃₉H₅₆N₁₀O₁₁ [4]

Molecular Weight 840.92 g/mol [4]

CAS Registry No. 396718-26-6 [4]

Description Dye-labeled FRET Substrate [4]

MCA ( (7-Methoxycoumarin-4-yl)acetyl): This is a fluorescent donor group (fluorophore)

attached to the N-terminus of the peptide. Its fluorescence is typically quenched by a suitable

acceptor group until the peptide is cleaved by a protease.[2]

Solubility Profile of NFF-2
The solubility of a peptide is governed by its amino acid composition, including its overall

charge, hydrophobicity, and the presence of modifications.[5][6] A predictive analysis of the

NFF-2 sequence, combined with empirical data from similar compounds, allows for a robust

solubility strategy.

Predictive Solubility Analysis
To predict the solubility of NFF-2, we can calculate its overall charge at a neutral pH (~7).
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Basic (Positively Charged) Residues: Arginine (Arg) and Lysine (Lys) each carry a +1

charge.

N-terminus: The N-terminal amine is modified with MCA and is part of an amide bond, so it is

considered neutral.

C-terminus: The C-terminal glutamine has a free carboxylic acid (-OH), which carries a -1

charge.

Calculation: (+1 for Arg) + (+1 for Lys) + (-1 for C-terminus) = +1

With a net positive charge, NFF-2 is classified as a basic peptide. Peptides containing a

significant proportion of charged residues (>25%) are generally soluble in aqueous solutions.[5]

[7] Furthermore, a closely related and water-soluble MMP substrate, FS-6 (Mca-Lys-Pro-Leu-

Gly-Leu-Dpa-Ala-Arg-NH₂), also features basic residues and the Mca fluorophore, reinforcing

the prediction of good aqueous solubility for NFF-2.[8][9]

Recommended Solvents
Based on the predictive analysis and general guidelines for FRET substrates, the following

solvents are recommended for reconstitution.
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Solvent Recommendation & Rationale

High-Purity Water or Aqueous Buffers (e.g.,

PBS, Tris, pH 7.0-7.5)

Primary Recommendation. The basic nature of

the peptide suggests good solubility in neutral

aqueous solutions. This is the preferred solvent

for most biological assays to avoid solvent-

induced artifacts.[10]

Dimethyl Sulfoxide (DMSO)

Secondary Recommendation. If aqueous

solubility is limited or if a highly concentrated

stock solution (>10 mM) is required, DMSO is

the solvent of choice.[5][7] For cell-based

assays, the final DMSO concentration should be

kept low (typically <0.5%) to avoid cytotoxicity.

[7]

Dimethylformamide (DMF) or Acetonitrile (ACN)

Alternative Organic Solvents. These can be

used if DMSO interferes with the experimental

system. However, they are generally less

preferred for biological assays.[5]

Experimental Protocol: Reconstitution and
Validation of NFF-2 Stock Solutions
This protocol describes a self-validating system for preparing a concentrated stock solution of

NFF-2. The causality behind each step is explained to ensure a robust and reproducible

outcome.

Workflow for NFF-2 Reconstitution
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Caption: Workflow for the preparation and storage of NFF-2 stock solutions.
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Step-by-Step Methodology
Objective: To prepare a validated, high-concentration stock solution (e.g., 10 mM) of NFF-2 in

DMSO.

Materials:

Lyophilized NFF-2 peptide

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer and/or bath sonicator

Procedure:

Equilibration (Trustworthiness Pillar): Before opening, allow the vial of lyophilized NFF-2 to

equilibrate to room temperature for at least 20 minutes in a desiccator.

Causality: Lyophilized peptides are often hygroscopic.[11] This step is critical to prevent

atmospheric moisture from condensing onto the cold peptide, which would compromise its

stability and mass accuracy.[12][13]

Calculation: Calculate the volume of DMSO required to achieve the desired stock

concentration. For a 10 mM stock solution from 1 mg of NFF-2 (MW = 840.92 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (µL) = (0.001 g / (0.010 mol/L * 840.92 g/mol )) * 1,000,000 = 118.9 µL

Reconstitution: Add the calculated volume of DMSO to the vial of NFF-2. Cap the vial tightly.

Expertise: Always add the solvent to the lyophilized solid. This ensures the peptide is

wetted efficiently.
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Solubilization: Mix the solution by vortexing for 30-60 seconds. If particulates remain,

sonicate the vial in a water bath for 5-10 minutes.

Causality: Sonication provides energy to break up intermolecular bonds and aggregates,

facilitating the dissolution of peptides that are slow to dissolve.[5][10]

Validation (Self-Validating System): Visually inspect the solution against a bright light source.

The solution must be completely clear and free of any particulates.

Trustworthiness: If any solid material remains, the solution is not fully dissolved and is not

suitable for use. Continue sonication for another 5-10 minutes. If it still fails to dissolve, the

peptide may have limited solubility at that concentration, and the solution should be

diluted.

Aliquoting and Storage: Once fully dissolved, immediately aliquot the stock solution into

smaller, single-use volumes in sterile, low-protein-binding tubes.

Causality: Aliquoting is the most effective way to prevent degradation caused by repeated

freeze-thaw cycles.[11][12][14]

Long-Term Storage: Store the aliquots at -20°C for short-term storage or, preferably, at -80°C

for long-term stability. The fluorescent MCA moiety is light-sensitive, so vials should be

protected from light.[10][12][14]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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